2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid
Overview
Description
2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, also known as MMTA, is a thiazole derivative that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
Pharmacological Activities of Related Compounds
Gallic acid and its derivatives, sharing structural similarity with the compound of interest through the presence of carboxylic acid functionalities, have been extensively studied for their anti-inflammatory properties. These compounds modulate inflammatory responses by inhibiting key signaling pathways such as MAPK and NF-κB, thereby reducing the release of pro-inflammatory cytokines and chemokines (Jinrong Bai et al., 2020). Such findings underscore the potential therapeutic applications of structurally related carboxylic acids in treating inflammation-related diseases.
Thiazole Derivatives as Antioxidant and Anti-inflammatory Agents
Benzofused thiazole analogues, which include a thiazole moiety akin to the one in 2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid, have been identified for their promising antioxidant and anti-inflammatory activities. The synthetic pathways involving POCl3 mediated syntheses highlight the structural versatility and potential of thiazole derivatives in generating compounds with significant biological activities, including as antioxidants and anti-inflammatory agents (Dattatraya G. Raut et al., 2020).
Biocatalyst Inhibition by Carboxylic Acids
Research on the inhibition of biocatalysts by carboxylic acids, including studies on how such compounds impact microbial fermentation processes, highlights the dual role of carboxylic acids as both potential inhibitors and substrates in biotechnological applications. Understanding the inhibitory mechanisms can aid in engineering robust microbial strains for improved industrial performance (L. Jarboe et al., 2013).
Environmental Remediation
The significance of carboxylic acids extends to environmental applications, where their interactions and transformations play a crucial role in the remediation of pollutants. For instance, the study on sulfamethoxazole removal from aqueous solutions using cleaner techniques, including adsorption and advanced oxidation processes, reflects the broader environmental relevance of research on carboxylic acids and their derivatives (G. Prasannamedha et al., 2020).
properties
IUPAC Name |
2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3S/c1-7-10(12(14)15)17-11(13-7)8-5-3-4-6-9(8)16-2/h3-6H,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INVCLUFEKIDXBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2OC)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60407213 | |
Record name | 2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407213 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid | |
CAS RN |
472805-74-6 | |
Record name | 2-(2-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407213 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 472805-74-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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